2-Bromo-3-(trifluoromethyl)benzonitrile

• IUPAC Name: 2-bromo-3-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H3BrF3N/c9-7-5(4-13)2-1-3-6(7)8(10,11)12/h1-3H
• InChI Key: XPCKPTRLDWJPRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)Br)C#N
• Molecular Formula: C8H3BrF3N
• DSSTOX Substance ID: DTXSID80648641
• Molecular Weight: 250.01 g/mol
• CAS RN: 914637-07-3

Description

2-Bromo-3-(trifluoromethyl)benzonitrile is a chemical compound that is part of a broader class of brominated and trifluoromethylated aromatic nitriles. These compounds are of interest due to their potential applications in various chemical syntheses and their unique physical and chemical properties .

Synthesis Analysis

The synthesis of bromo- and trifluoromethyl-substituted benzonitriles can be complex, involving multiple steps and reagents. For instance, 1-bromo-3,5-bis(trifluoromethyl)benzene, a related compound, can be prepared from 1,3-bis(fluoromethyl)benzene using N,N'-dibromo-5,5-dimethylhydantoin in acidic media . This suggests that the synthesis of 2-Bromo-3-(trifluoromethyl)benzonitrile could involve similar bromination strategies, possibly with a specific focus on the positioning of the bromo and trifluoromethyl groups on the aromatic ring.

Molecular Structure Analysis

The molecular structure of brominated benzonitriles is characterized by the presence of a benzene ring substituted with a bromine atom and a nitrile group. The crystal structure of o-(bromomethyl)benzonitrile, a related compound, shows that no angle in the benzyl ring significantly differs from the mean, indicating a stable aromatic system . This stability is likely to be a feature of 2-Bromo-3-(trifluoromethyl)benzonitrile as well, with the trifluoromethyl group contributing to the electron-withdrawing characteristics of the molecule.

Chemical Reactions Analysis

Brominated benzonitriles can participate in various chemical reactions due to the reactive bromine atom and the nitrile group. For example, 2-bromo-N-(2,4-difluorobenzyl)benzamide, a compound with a similar bromo and nitrile functional group arrangement, can be synthesized from 2-bromobenzoic acid, indicating the potential for nucleophilic substitution reactions . Additionally, the presence of the trifluoromethyl group can influence the reactivity, as seen in the synthesis of trifluoromethyl-bis(2,4,6-trimethoxyphenyl)methane from a trifluoromethylated precursor .

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-Bromo-3-(trifluoromethyl)benzonitrile are influenced by the presence of the bromo and trifluoromethyl groups. These substituents can affect the compound's density, melting point, and solubility. For instance, o-(bromomethyl)benzonitrile has a calculated density of 1.740 Mg m^-3 , which might be comparable to 2-Bromo-3-(trifluoromethyl)benzonitrile. The trifluoromethyl group is known for its lipophilicity and could impact the overall hydrophobicity of the molecule .

Safety and Hazards

The compound is considered hazardous and has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust and avoiding contact with skin and eyes.

Future Directions

Trifluoromethylpyridine (TFMP) derivatives, which include compounds like 2-Bromo-3-(trifluoromethyl)benzonitrile, are used in the agrochemical and pharmaceutical industries. It is expected that many novel applications of TFMP will be discovered in the future.